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Compound of Interest

Compound Name: 2-Nitroanthracene

Cat. No.: B1198904 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of laboratory chemicals is paramount to ensuring a safe and compliant work

environment. This guide provides essential safety and logistical information for the proper

disposal of 2-Nitroanthracene, a chemical that requires careful management due to its

hazardous properties.

Due to the limited availability of a comprehensive Safety Data Sheet (SDS) with specific GHS

classifications for 2-Nitroanthracene, the following guidance is based on available safety data,

general knowledge of nitroaromatic compounds, and standard laboratory safety practices. It is

imperative to treat 2-Nitroanthracene as a hazardous substance.

Hazard Profile and Safety Considerations
Available information indicates that 2-Nitroanthracene possesses hazardous properties that

necessitate stringent disposal protocols. It has been reported to have mutagenic properties

and, when heated to decomposition, it emits toxic fumes of nitrogen oxides (NOx)[1].

Nitroaromatic compounds as a class are known for their toxicity and potential mutagenicity[2][3]

[4]. Therefore, all waste containing 2-Nitroanthracene must be considered hazardous.
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Property Information Citation

Known Hazards

Mutation data reported. Emits

toxic fumes of NOx when

heated to decomposition.

[1]

Physical State Solid

Molecular Formula C14H9NO2 [1][5]

CAS Number 3586-69-4 [1][5][6][7][8]

Personal Protective Equipment (PPE)
Before handling 2-Nitroanthracene or its waste, ensure the following personal protective

equipment is worn:

Gloves: Nitrile rubber gloves are recommended.

Eye Protection: Chemical safety goggles or a face shield.

Lab Coat: A flame-retardant lab coat should be worn.

Respiratory Protection: If handling the powder outside of a certified chemical fume hood, a

NIOSH-approved respirator with appropriate cartridges for organic vapors and particulates is

essential.

Step-by-Step Disposal Protocol
The proper disposal of 2-Nitroanthracene waste involves careful segregation, labeling, and

coordination with your institution's Environmental Health and Safety (EHS) department.

Step 1: Waste Segregation

Solid Waste:

Collect all solid waste contaminated with 2-Nitroanthracene, including unused chemical,

contaminated personal protective equipment (gloves, etc.), and weighing papers, in a

dedicated, leak-proof, and clearly labeled hazardous waste container.
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Do not mix with other waste streams unless explicitly permitted by your institution's EHS

guidelines.

Liquid Waste:

If 2-Nitroanthracene is in a solution (e.g., dissolved in a solvent), collect the liquid waste

in a separate, compatible, and properly sealed hazardous waste container.

The container must be labeled with the full chemical name of all components and their

approximate concentrations.

Given that 2-Nitroanthracene is often supplied in a toluene solution, this waste would be

classified as both toxic and flammable.

Step 2: Waste Container Labeling

Proper labeling is critical for safe handling and disposal. The label on your hazardous waste

container must include:

The words "Hazardous Waste"

The full chemical name: "2-Nitroanthracene"

Any other constituents in the waste (e.g., "Toluene")

The approximate percentage of each component

The hazard characteristics (e.g., "Toxic," "Mutagenic," "Flammable" if in a flammable solvent)

The accumulation start date

Your name, laboratory, and contact information

Step 3: Storage of Hazardous Waste

Store the sealed and labeled hazardous waste container in a designated satellite

accumulation area within your laboratory.
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This area should be in a well-ventilated location, such as a chemical fume hood, and away

from incompatible materials.

Ensure the container is kept closed at all times, except when adding waste.

Step 4: Arranging for Disposal

Contact your institution's Environmental Health and Safety (EHS) department to schedule a

pickup for your hazardous waste.

Provide them with all the information from your waste label.

Follow all institutional procedures for waste pickup and documentation.

Never dispose of 2-Nitroanthracene down the drain or in the regular trash. This is a violation

of environmental regulations and poses a significant safety hazard.

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of 2-Nitroanthracene.

Caption: Logical workflow for the safe disposal of 2-Nitroanthracene waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426
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